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Compound of Interest

Compound Name: Barium di(ethanesulphonate)

Cat. No.: B15176592

For Researchers, Scientists, and Drug Development Professionals

Introduction

Ethanesulfonic acid barium salt, also known as barium ethanesulfonate, is the barium salt of
ethanesulfonic acid. Despite the well-documented nature of ethanesulfonic acid and its other
salts, particularly the sodium salt, specific and detailed information regarding the physical and
chemical characteristics of the barium salt is notably scarce in publicly available scientific
literature. This technical guide aims to consolidate the limited available information on
ethanesulfonic acid barium salt and provide context through the more extensively characterized
properties of its parent acid and sodium salt. It is important for researchers to note that much of
the following information is inferred or presented as a comparative reference due to the lack of
direct experimental data for the barium salt.

Physicochemical Characteristics

Direct, experimentally determined quantitative data for the physical and chemical properties of
ethanesulfonic acid barium salt are not readily available in scientific databases and literature.
The compound is mentioned as an intermediate in some older chemical synthesis procedures,
suggesting its existence and relative stability under certain conditions. For instance, historical
synthesis routes for ethanesulfonic acid describe the formation of barium ethylsulfonate, which
Is subsequently evaporated.
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For comparative purposes, the properties of ethanesulfonic acid and its sodium salt are
presented below. It is crucial to understand that these are not the properties of the barium salt
but can offer some general insights into the nature of the ethanesulfonate anion.

Table 1: Physicochemical Properties of Ethanesulfonic Acid and Ethanesulfonic Acid Sodium
Salt

Ethanesulfonic Ethanesulfonic Ethanesulfonic
Property ) . ) ) )
Acid Acid Sodium Salt Acid Barium Salt
Molecular Formula C2He03S[1] C2HsNaOsS C4H10BaOe6S:2
Molecular Weight 110.13 g/mol [1] 132.12 g/mol 355.59 g/mol
Appearance Colorless liquid[1] White crystalline solid Data not available
Melting Point -17 °C[1] >300 °C Data not available
N _ 123 °C at 0.01 _
Boiling Point Decomposes Data not available
mmHg[1]
o Likely soluble
Solubility in Water Soluble[1] Soluble )
(inferred)
CAS Number 594-45-6[1] 5324-47-0 Not found

Chemical Properties and Stability

The chemical properties of ethanesulfonic acid barium salt are presumed to be characteristic of
a salt of a strong acid (ethanesulfonic acid) and a strong base (barium hydroxide). It is
expected to be a stable compound under standard conditions. The ethanesulfonate anion is a
weak coordinating ligand.

Experimental Protocols

Detailed experimental protocols for the synthesis, purification, and characterization of pure,
isolated ethanesulfonic acid barium salt are not well-documented. However, a general synthetic
approach can be inferred from historical literature where it is formed as an intermediate.

General Synthesis of Ethanesulfonic Acid Barium Salt (Inferred)
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The synthesis generally involves the reaction of an ethanesulfonate salt (e.g., from the
hydrolysis of an ethyl halide with a sulfite) with a soluble barium salt, or the neutralization of
ethanesulfonic acid with a barium base.

o Example from literature: In older synthetic methods for ethanesulfonic acid, an aqueous
solution containing an ethanesulfonate is treated with barium carbonate or barium hydroxide.
The resulting barium ethanesulfonate solution is then typically used in a subsequent step,
such as acidification to produce free ethanesulfonic acid, or evaporated to yield the salt.

Workflow for a Hypothetical Synthesis and Isolation:

© 2025 BenchChem. All rights reserved. 3/5 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15176592?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENB"E Foundational & Exploratory

Check Availability & Pricing

Synthesis

A4S
AN

Isolation and Purification

]

]

]

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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of a Sparsely Documented Compound]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15176592#physical-and-chemical-characteristics-of-
ethanesulfonic-acid-barium-salt]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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